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Compound of Interest

Compound Name: Pyriofenone

Cat. No.: B131606 Get Quote

Application Notes and Protocols for Pyriofenone
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyriofenone is a fungicide belonging to the aryl phenyl ketone class, primarily utilized for the

control of powdery mildew on a variety of crops.[1][2] Its unique mode of action involves the

disruption of actin cytoskeleton organization in fungi, making it an important tool in fungicide

resistance management.[3][4] These application notes provide detailed protocols for the

preparation and storage of Pyriofenone stock solutions to ensure consistent and reliable

results in research and development settings.

Physicochemical Properties
A clear understanding of the physicochemical properties of Pyriofenone is essential for its

proper handling and use in experimental settings.
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Property Value Reference

CAS Number 688046-61-9 [5]

Molecular Formula C₁₈H₂₀ClNO₅ [5]

Molecular Weight 365.81 g/mol [5]

Appearance White crystalline powder [1]

Water Solubility 1.56 mg/L (at 20°C) [3]

Solubility in Organic Solvents

Moderate to high solubility.

Specific data for DMSO and

ethanol is not readily available.

A structurally similar

compound, Pyriproxyfen, has a

reported solubility of

approximately 25 mg/mL in

DMSO and 15 mg/mL in

ethanol.[6] It is recommended

to perform a small-scale

solubility test to determine the

optimal concentration for your

specific application.

[7]

Preparation of Pyriofenone Stock Solutions
This protocol outlines the steps for preparing a 10 mM stock solution of Pyriofenone in

Dimethyl Sulfoxide (DMSO). The same procedure can be adapted for other solvents like

ethanol, bearing in mind the potential differences in solubility.

Materials
Pyriofenone powder (purity ≥98%)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol
Calculate the required mass of Pyriofenone:

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution:

Mass (mg) = 10 mmol/L x 0.001 L x 365.81 g/mol = 3.6581 mg

Weigh the Pyriofenone:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out approximately 3.66 mg of Pyriofenone powder into the tube. Record

the exact weight.

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube to achieve a final

concentration of 10 mM.

Volume (mL) = [Mass (mg) / 365.81 ( g/mol )] / 10 (mmol/L)

For example, if you weighed out exactly 3.66 mg of Pyriofenone, you would add 1.0 mL of

DMSO.

Vortex the solution thoroughly until all the Pyriofenone powder is completely dissolved.

Gentle warming in a water bath (up to 37°C) may aid dissolution.

Aliquot and Store:
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Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Preparation Workflow Diagram
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Stock Solution Preparation

Start

Calculate Mass of Pyriofenone

10 mM in 1 mL

Weigh Pyriofenone Powder

Target: 3.66 mg

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Store at Recommended Temperature

End

Click to download full resolution via product page

Caption: Workflow for the preparation of a 10 mM Pyriofenone stock solution in DMSO.
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Storage and Stability
Proper storage of Pyriofenone and its stock solutions is critical to maintain its integrity and

activity over time.

Form Storage Condition Stability

Solid Powder

Short-term (days to weeks):

Dry, dark, at 0-4°C. Long-term

(months to years): Dry, dark, at

-20°C.

The solid form is stable for

over two years if stored

correctly.[5]

Stock Solutions (in DMSO or

Ethanol)

Short-term (days to weeks): 0-

4°C. Long-term (months):

-20°C. Avoid repeated freeze-

thaw cycles.

Solutions are generally stable

for several months when

stored at -20°C. It is

recommended to prepare fresh

dilutions for experiments from

the frozen stock.

Mechanism of Action: Disruption of Fungal Actin
Cytoskeleton
Pyriofenone exerts its antifungal effect by targeting the actin cytoskeleton, a critical

component for various cellular processes in fungi.[3] This disruption leads to a cascade of

events that ultimately inhibit fungal growth and infection.

The proposed mechanism involves:

Actin Mislocalization: Pyriofenone is hypothesized to induce the mislocalization of actin from

the hyphal apex.[3]

Disruption of Vesicular Transport: The proper localization of actin is essential for the

transport of vesicles containing enzymes and materials required for cell wall synthesis and

polarized growth.

Inhibition of Hyphal Growth: The disruption of this transport system leads to abnormal hyphal

morphology, including swelling, collapse, and branching of the hyphal tips, which ultimately
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halts the growth of the fungus.[3]

Inhibition of Infection Structures: By disrupting polarized growth, Pyriofenone effectively

inhibits the formation of appressoria and the subsequent penetration of hyphae into plant

cells.[2]

Signaling Pathway Diagram

Pyriofenone's Mode of Action

Pyriofenone Actin Cytoskeleton
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Vesicular Transport
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Caption: Proposed mechanism of action of Pyriofenone, leading to the inhibition of fungal

growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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